Cas no 1092346-77-4 (1-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carbohydrazide)

• Product Name: 1-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carbohydrazide
• CAS No: 1092346-77-4
• MF: C₇H₉N₃OS
• MW: 183.230859518051
• MDL: MFCD11501875
• CID: 4570977
• Update Time: 2025-06-14

1-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carbohydrazide
• 1-Methyl-2-thioxo-1,2-dihydropyridine-3-carbohydrazide

• MDL： MFCD11501875
• Inchi： 1S/C7H9N3OS/c1-10-4-2-3-5(7(10)12)6(11)9-8/h2-4H,8H2,1H3,(H,9,11)
• InChI Key： IGZVHLPMZJSQCH-UHFFFAOYSA-N
• SMILES： C1(=S)N(C)C=CC=C1C(NN)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 1-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carbohydrazide

Recent Advances in the Study of 1-Methyl-2-sulfanylidene-1,2-dihydropyridine-3-carbohydrazide (CAS: 1092346-77-4)

The compound 1-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carbohydrazide (CAS: 1092346-77-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the versatility of 1-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carbohydrazide as a scaffold for designing novel bioactive molecules. Its structure, featuring a pyridine core with a sulfanylidene and carbohydrazide moiety, allows for diverse chemical modifications, making it an attractive candidate for targeting various biological pathways. Researchers have explored its potential in inhibiting key enzymes involved in inflammatory and oncogenic processes, with promising preliminary results.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions between the compound and CDK2, revealing a high affinity and specificity. These findings suggest that 1-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carbohydrazide could serve as a foundation for developing next-generation CDK inhibitors for cancer therapy.

Another area of interest is the compound's potential antimicrobial properties. A recent preprint on bioRxiv reported its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from conventional antibiotics. This discovery opens new avenues for addressing the global challenge of antibiotic resistance.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 1-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carbohydrazide. Issues such as solubility and metabolic stability need to be addressed through further structural modifications. Ongoing research is exploring prodrug strategies and nanoformulations to enhance its bioavailability and therapeutic index.

In conclusion, 1-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carbohydrazide (CAS: 1092346-77-4) represents a promising scaffold with multifaceted applications in drug discovery. Its ability to target diverse biological pathways underscores its potential as a versatile tool in chemical biology. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.